1-[(4-chloro-3-methylphenoxy)acetyl]-4-phenylpiperazine

• IUPAC Name: 2-(4-chloro-3-methylphenoxy)-1-(4-phenylpiperazin-1-yl)ethanone
• InChI: InChI=1S/C19H21ClN2O2/c1-15-13-17(7-8-18(15)20)24-14-19(23)22-11-9-21(10-12-22)16-5-3-2-4-6-16/h2-8,13H,9-12,14H2,1H3
• InChI Key: ABMZVHYQYVRIKJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)OCC(=O)N2CCN(CC2)C3=CC=CC=C3)Cl
• Molecular Formula: C19H21ClN2O2
• Molecular Weight: 344.8 g/mol

Description

1-[(4-chloro-3-methylphenoxy)acetyl]-4-phenylpiperazine, also known as TFMPP, is a synthetic compound that belongs to the piperazine family. TFMPP has been extensively studied for its potential therapeutic applications, particularly in the field of neuroscience.

Mechanism of Action

The exact mechanism of action of 1-[(4-chloro-3-methylphenoxy)acetyl]-4-phenylpiperazine is not fully understood, but it is believed to act as a partial agonist at serotonin receptors. 1-[(4-chloro-3-methylphenoxy)acetyl]-4-phenylpiperazine has been shown to bind to 5-HT1A and 5-HT2A receptors, which are involved in regulating mood, anxiety, and cognition. 1-[(4-chloro-3-methylphenoxy)acetyl]-4-phenylpiperazine may also modulate the release of neurotransmitters such as dopamine, norepinephrine, and acetylcholine.
Biochemical and Physiological Effects
1-[(4-chloro-3-methylphenoxy)acetyl]-4-phenylpiperazine has been shown to have a number of biochemical and physiological effects. It has been shown to increase serotonin and dopamine levels in the brain, which may contribute to its anxiolytic and antidepressant effects. 1-[(4-chloro-3-methylphenoxy)acetyl]-4-phenylpiperazine has also been shown to decrease the levels of the stress hormone cortisol, which may further contribute to its anxiolytic effects. In addition, 1-[(4-chloro-3-methylphenoxy)acetyl]-4-phenylpiperazine has been shown to increase heart rate and blood pressure, which may limit its therapeutic potential.

Advantages and Limitations for Lab Experiments

1-[(4-chloro-3-methylphenoxy)acetyl]-4-phenylpiperazine has several advantages as a research tool. It is readily available and relatively inexpensive. It has also been extensively studied, and its effects on the brain and behavior are well characterized. However, 1-[(4-chloro-3-methylphenoxy)acetyl]-4-phenylpiperazine has several limitations. It has a narrow therapeutic window, meaning that small changes in dose can have significant effects on behavior. In addition, 1-[(4-chloro-3-methylphenoxy)acetyl]-4-phenylpiperazine has been shown to have a number of side effects, including nausea, dizziness, and headache, which may limit its utility as a research tool.

Future Directions

There are several future directions for research on 1-[(4-chloro-3-methylphenoxy)acetyl]-4-phenylpiperazine. One area of interest is the development of more selective agonists for serotonin receptors. This may lead to the development of more effective and safer treatments for psychiatric disorders. Another area of interest is the study of the long-term effects of 1-[(4-chloro-3-methylphenoxy)acetyl]-4-phenylpiperazine on the brain and behavior. This may help to elucidate the mechanisms underlying the therapeutic effects of 1-[(4-chloro-3-methylphenoxy)acetyl]-4-phenylpiperazine and inform the development of new treatments. Finally, the use of 1-[(4-chloro-3-methylphenoxy)acetyl]-4-phenylpiperazine as a research tool may continue to shed light on the complex neurochemistry of the brain and the mechanisms underlying various neurological disorders.

Synthesis Methods

1-[(4-chloro-3-methylphenoxy)acetyl]-4-phenylpiperazine can be synthesized via a multi-step process. The first step involves the reaction of 4-chloro-3-methylphenol with acetic anhydride to form 1-(4-chloro-3-methylphenoxy)acetone. This intermediate is then reacted with phenylpiperazine in the presence of a base to yield 1-[(4-chloro-3-methylphenoxy)acetyl]-4-phenylpiperazine. The purity and yield of 1-[(4-chloro-3-methylphenoxy)acetyl]-4-phenylpiperazine can be improved by recrystallization and column chromatography.

Scientific Research Applications

1-[(4-chloro-3-methylphenoxy)acetyl]-4-phenylpiperazine has been widely studied for its potential therapeutic applications. It has been shown to have anxiolytic, antidepressant, and antipsychotic effects in animal models. 1-[(4-chloro-3-methylphenoxy)acetyl]-4-phenylpiperazine has also been studied for its potential as a treatment for Parkinson's disease, Alzheimer's disease, and schizophrenia. In addition, 1-[(4-chloro-3-methylphenoxy)acetyl]-4-phenylpiperazine has been used as a research tool to study the neurochemistry of the brain and the mechanisms underlying various neurological disorders.